molecular formula C20H28N2O2 B4277506 N-1-adamantyl-N'-(2-ethoxybenzyl)urea

N-1-adamantyl-N'-(2-ethoxybenzyl)urea

Cat. No. B4277506
M. Wt: 328.4 g/mol
InChI Key: LJAOVAHJFKVTOY-UHFFFAOYSA-N
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Description

N-1-adamantyl-N'-(2-ethoxybenzyl)urea, also known as AEBU, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEBU is a urea derivative, and its synthesis method involves the reaction of adamantyl isocyanate with 2-ethoxybenzylamine.

Mechanism of Action

The mechanism of action of N-1-adamantyl-N'-(2-ethoxybenzyl)urea is not fully understood. However, studies have shown that N-1-adamantyl-N'-(2-ethoxybenzyl)urea inhibits the activity of enzymes involved in cancer cell growth and fungal cell wall synthesis. N-1-adamantyl-N'-(2-ethoxybenzyl)urea also induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-1-adamantyl-N'-(2-ethoxybenzyl)urea has been shown to have low toxicity in vitro and in vivo. Studies have shown that N-1-adamantyl-N'-(2-ethoxybenzyl)urea does not affect the growth of normal cells. N-1-adamantyl-N'-(2-ethoxybenzyl)urea has also been shown to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of N-1-adamantyl-N'-(2-ethoxybenzyl)urea is its high yield in synthesis. N-1-adamantyl-N'-(2-ethoxybenzyl)urea is also relatively easy to synthesize. However, one of the limitations of N-1-adamantyl-N'-(2-ethoxybenzyl)urea is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of N-1-adamantyl-N'-(2-ethoxybenzyl)urea. One direction is the development of N-1-adamantyl-N'-(2-ethoxybenzyl)urea as a potential anticancer agent. Further studies are needed to determine the efficacy of N-1-adamantyl-N'-(2-ethoxybenzyl)urea in vivo and to optimize its structure for improved activity. Another direction is the development of N-1-adamantyl-N'-(2-ethoxybenzyl)urea as a potential antifungal agent. Further studies are needed to determine the mechanism of action of N-1-adamantyl-N'-(2-ethoxybenzyl)urea against fungi and to optimize its structure for improved activity. In material science, N-1-adamantyl-N'-(2-ethoxybenzyl)urea can be used as a building block for the synthesis of novel polymers with potential applications in drug delivery and tissue engineering. In agriculture, N-1-adamantyl-N'-(2-ethoxybenzyl)urea can be studied further as a potential herbicide. Further studies are needed to determine the efficacy of N-1-adamantyl-N'-(2-ethoxybenzyl)urea against different types of weeds and to optimize its structure for improved activity.
Conclusion:
In conclusion, N-1-adamantyl-N'-(2-ethoxybenzyl)urea is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-1-adamantyl-N'-(2-ethoxybenzyl)urea is relatively easy to synthesize, and its high yield makes it a promising building block for the synthesis of novel compounds. Further studies are needed to determine the full potential of N-1-adamantyl-N'-(2-ethoxybenzyl)urea in various fields, including medicinal chemistry, material science, and agriculture.

Scientific Research Applications

N-1-adamantyl-N'-(2-ethoxybenzyl)urea has shown potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, N-1-adamantyl-N'-(2-ethoxybenzyl)urea has been studied as a potential anticancer agent. Studies have shown that N-1-adamantyl-N'-(2-ethoxybenzyl)urea inhibits the growth of cancer cells by inducing apoptosis. N-1-adamantyl-N'-(2-ethoxybenzyl)urea has also been studied as a potential antifungal agent. In material science, N-1-adamantyl-N'-(2-ethoxybenzyl)urea has been used as a building block for the synthesis of novel polymers. In agriculture, N-1-adamantyl-N'-(2-ethoxybenzyl)urea has been studied as a potential herbicide.

properties

IUPAC Name

1-(1-adamantyl)-3-[(2-ethoxyphenyl)methyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28N2O2/c1-2-24-18-6-4-3-5-17(18)13-21-19(23)22-20-10-14-7-15(11-20)9-16(8-14)12-20/h3-6,14-16H,2,7-13H2,1H3,(H2,21,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJAOVAHJFKVTOY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1CNC(=O)NC23CC4CC(C2)CC(C4)C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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